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Compound of Interest

Compound Name: Lactosyl-C18-sphingosine

Cat. No.: B051368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the solubilization and

use of Lactosyl-C18-sphingosine (also known as Lactosylsphingosine or Lyso-

Lactosylceramide) in various in vitro research applications.

Introduction
Lactosyl-C18-sphingosine is a bioactive glycosphingolipid that plays a crucial role in various

cellular processes. As a key intermediate in the biosynthesis of more complex

glycosphingolipids like gangliosides, it is integral to the structure and function of cell

membranes.[1] Emerging research has identified Lactosyl-C18-sphingosine as a signaling

molecule involved in inflammation, apoptosis, and cell adhesion.[1] Notably, it has been shown

to reduce the viability of human neutrophils in a concentration-dependent manner, typically

within a range of 1-50 μM.[2][3] Understanding its solubility and proper handling is critical for

accurate and reproducible in vitro studies.

Solubility Data
Lactosyl-C18-sphingosine is a crystalline solid that requires careful selection of solvents for

the preparation of stock solutions for in vitro experiments. The following table summarizes its

known solubility in various solvents.
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Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) ≥ 40 mg/mL
A stock solution of 40 mg/mL in

DMSO has been reported.[4]

Chloroform:Methanol:Water Soluble

A common solvent mixture for

dissolving sphingolipids,

typically in a 2:1:0.1 ratio.

Sonication is recommended to

aid dissolution.[4]

Ethanol ~ 1 mg/mL

A similar compound,

galactosylsphingosine, is

soluble in ethanol at

approximately 1 mg/mL. This

can be used as a starting point

for Lactosyl-C18-sphingosine.

[5]

Phosphate-Buffered Saline

(PBS), pH 7.2
~ 1 mg/mL

A similar compound,

galactosylsphingosine, can be

dissolved directly in aqueous

buffers like PBS at

approximately 1 mg/mL. It is

not recommended to store

aqueous solutions for more

than one day.[5]

Water Soluble

Qualitative data indicates

solubility, but quantitative data

is limited. Preparation of

aqueous solutions directly may

be possible for some

applications.

Experimental Protocols
Preparation of a Concentrated Stock Solution in DMSO
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This protocol describes the preparation of a high-concentration stock solution of Lactosyl-C18-
sphingosine in DMSO, which can then be diluted in cell culture media for various in vitro

assays.

Materials:

Lactosyl-C18-sphingosine (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or glass vials

Vortex mixer

Pipettes

Procedure:

Weighing: Accurately weigh the desired amount of Lactosyl-C18-sphingosine in a sterile

microcentrifuge tube or glass vial.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

concentration (e.g., for a 40 mg/mL stock solution, add 25 µL of DMSO to 1 mg of Lactosyl-
C18-sphingosine).

Dissolution: Vortex the solution vigorously until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid dissolution, but avoid excessive heat.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Protocol for Neutrophil Viability Assay
This protocol is designed to assess the effect of Lactosyl-C18-sphingosine on the viability of

human neutrophils, a key application based on its known biological activity.

Materials:
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Lactosyl-C18-sphingosine stock solution (in DMSO)

Isolated human neutrophils

RPMI 1640 medium (or other suitable cell culture medium)

Fetal Bovine Serum (FBS)

96-well cell culture plates

Cell viability reagent (e.g., MTT, WST-1, or a commercial kit)

Plate reader

Procedure:

Cell Seeding: Seed isolated human neutrophils in a 96-well plate at a density of 1-5 x 10^5

cells/well in RPMI 1640 medium supplemented with FBS.

Preparation of Working Solutions: Prepare serial dilutions of the Lactosyl-C18-sphingosine
stock solution in cell culture medium to achieve final concentrations ranging from 1 µM to 50

µM. Remember to include a vehicle control (medium with the same final concentration of

DMSO as the highest lipid concentration).

Cell Treatment: Add the working solutions to the appropriate wells of the 96-well plate

containing the neutrophils.

Incubation: Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for the

desired time period (e.g., 24, 48, or 72 hours).

Viability Assessment: At the end of the incubation period, assess cell viability using a

preferred method. For example, if using an MTT assay, add the MTT reagent to each well

and incubate according to the manufacturer's instructions.

Data Analysis: Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate the percentage of cell viability relative to the vehicle control.
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Signaling Pathway and Experimental Workflow
Lactosylceramide-Centric Signaling Pathway
Lactosyl-C18-sphingosine is closely related to lactosylceramide and is involved in similar

signaling cascades. The following diagram illustrates the central role of lactosylceramide in

initiating inflammatory and oxidative stress pathways.
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Caption: Lactosylceramide signaling cascade.
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Experimental Workflow for In Vitro Studies
The following diagram outlines a general workflow for investigating the effects of Lactosyl-
C18-sphingosine in a cell-based assay.

Prepare Stock Solution
(e.g., in DMSO)

Prepare Working Solutions
& Treat Cells

Seed Cells in
Multi-well Plate

Incubate for
Desired Time

Perform Cellular Assay
(e.g., Viability, Cytokine production)

Data Acquisition
& Analysis

Click to download full resolution via product page

Caption: General in vitro experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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